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Compound of Interest

Compound Name: VUF10460

Cat. No.: B1663847

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of VUF10460, a non-imidazole

compound, and its specific interactions with histamine receptor signaling pathways. The

information presented herein is intended to support research and development efforts by

providing detailed pharmacological data, experimental methodologies, and visual

representations of the underlying molecular mechanisms.

Introduction to VUF10460 and Histamine Receptors
VUF10460 is a selective histamine H4 receptor (H4R) agonist.[1] Histamine receptors, which

include four subtypes (H1R, H2R, H3R, and H4R), are a class of G protein-coupled receptors

(GPCRs) that mediate a wide range of physiological and pathological processes.[2][3] Their

distinct signaling properties and tissue distribution make them important targets for therapeutic

intervention in various diseases, including allergic and inflammatory conditions.[3][4]

H1 Receptor (H1R): Primarily coupled to Gq proteins, leading to the activation of

phospholipase C and subsequent increases in intracellular calcium.[5]
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H2 Receptor (H2R): Coupled to Gs proteins, which activate adenylyl cyclase and increase

cyclic AMP (cAMP) levels.[5][6]

H3 Receptor (H3R): Coupled to Gi/o proteins, inhibiting adenylyl cyclase and decreasing

cAMP levels. It functions as a presynaptic autoreceptor, regulating histamine release.[7][8][9]

H4 Receptor (H4R): Also coupled to Gi/o proteins, its activation leads to the inhibition of

adenylyl cyclase.[5][10] It is highly expressed on cells of hematopoietic origin, such as mast

cells and eosinophils, implicating it in immune and inflammatory responses.[4][11]

VUF10460's selectivity for the H4R makes it a valuable tool for dissecting the specific roles of

this receptor in complex biological systems.[12]

Pharmacological Profile of VUF10460
The primary mechanism of VUF10460 is its direct binding to and activation of the histamine H4

receptor. Its pharmacological profile is defined by its binding affinity (Ki) and its functional

activity as an agonist.

Binding Affinity Data
VUF10460 demonstrates a significant selectivity for the histamine H4 receptor over the H3

receptor, particularly in rats.[1] The binding affinities, expressed as Ki values (inhibitory

constant) or pKi (-log(Ki)), are summarized below. A lower Ki or higher pKi value indicates a

higher binding affinity.[13]

Receptor
Subtype

Species
Binding
Affinity (Ki)

Binding
Affinity (pKi)

Source(s)

H4 Receptor Human 5.01 nM 8.22 [14][15]

H4 Receptor Rat
14.13 nM - 34.67

nM
7.46 [1][14]

H3 Receptor Rat 1,778.28 nM 5.75 [1][14]

Functional Activity
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VUF10460 is characterized as a potent H4R agonist.[1][14][15] Upon binding to the H4R, it

stabilizes the receptor in an active conformation, initiating downstream intracellular signaling

cascades.

Effect on Histamine H4 Receptor Signaling Pathway
As a Gi/o-coupled receptor, the activation of H4R by VUF10460 primarily leads to the inhibition

of adenylyl cyclase activity. This results in a decrease in the intracellular concentration of the

second messenger cyclic AMP (cAMP).[5] The H4R has a known preference for coupling with

the Gαi2 subtype over other Gαi/o proteins.[10] This signaling cascade is central to the

receptor's role in modulating immune cell function, including chemotaxis and cytokine

production.[4][11]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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